Cas no 864814-71-1 (8-Fluoro-3-methyl-isochromen-1-one)

864814-71-1 structure
Product name:8-Fluoro-3-methyl-isochromen-1-one
8-Fluoro-3-methyl-isochromen-1-one Chemical and Physical Properties
Names and Identifiers
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- 864814-71-1
- AKOS006331508
- 8-fluoro-3-methyl-1H-isochromen-1-one
- 8-fluoro-3-methyl-isochromen-1-one
- 8-Fluoro-3-methyl-isochromen-1-one
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- Inchi: InChI=1S/C10H7FO2/c1-6-5-7-3-2-4-8(11)9(7)10(12)13-6/h2-5H,1H3
- InChI Key: QBYVAWBBELNJLC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 178.04300762Da
- Monoisotopic Mass: 178.04300762Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
8-Fluoro-3-methyl-isochromen-1-one Related Literature
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1. Back matter
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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